Cas no 104484-71-1 (N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt)

• Product Name: N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt
• CAS No: 104484-71-1
• MF: C₁₃H₁₄NNaO₃S
• MW: 287.309933185577
• MDL: MFCD00059520
• CID: 62485
• PubChem ID: 87573821
• Update Time: 2025-05-19

N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 3-(naphthalen-1-ylamino)propane-1-sulfonate
• N-(1-Naphthyl)-3-Aminopropanesulfonic Acid Sodium Salt
• Sodium 3-(1-Naphthylamino)propanesulfonate
• SODIUM N-(1-NAPHTHYL)-3-AMINOPROPANESULFONATE
• N-(1-Naphtyl)-3-aopropanesulfonic acid sodium salt
• N-(1-Naphtyl)-3-aminopropanesulfonic acid sodium salt
• 1-Propanesulfonic acid, 3-(1-naphthalenylamino)-, sodium salt
• 1-Propanesulfonic acid,3-(1-naphthalenylamino)-, sodium salt (1:1)
• N-(1-Naphthyl)-3-aminopropanesulfonic acid sodium salt ,99%
• N-(1-Naphthyl)-3-aminopropanesulfonic acid sodium salt ,98%
• Sodium 3-(1-Naphthylamino)-1-propanesulfonate
• Sodium 3-[(naphthalen-1-yl)amino]propane-1-sulfonate
• 1-Propanesulfonicacid,3-(1-naphthalenylamino)-,sodiumsalt(1:1)
• 1-Propanesulfonic acid, 3-(1-naphthalenylamino)-, monosodium salt
• C13H14NNaO3S
• KSC909A8J
• AMBZ0093
• CS-D1
• CS-W002274
• CS-D1797
• AM85461
• AKOS015909451
• AKOS015998984
• FT-0717091
• SY021696
• HY-D0897
• PROPARGYLETHYLSULPHIDE
• SCHEMBL10907208
• DTXSID10635463
• GS-5728
• sodium;3-(naphthalen-1-ylamino)propane-1-sulfonate
• N0495
• AC-28032
• SB82096
• J-200321
• TD8158
• 104484-71-1
• MFCD00059520
• HSOPFPPLFWZKJN-UHFFFAOYSA-M
• N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt

• MDL： MFCD00059520
• Inchi： 1S/C13H15NO3S.Na/c15-18(16,17)10-4-9-14-13-8-3-6-11-5-1-2-7-12(11)13;/h1-3,5-8,14H,4,9-10H2,(H,15,16,17);/q;+1/p-1
• InChI Key： HSOPFPPLFWZKJN-UHFFFAOYSA-M
• SMILES： S(CCCNC1C=CC=C2C=CC=CC=12)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 287.05900
• Monoisotopic Mass: 287.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Water Partition Coefficient: very faint turbidity
• PSA: 77.61000
• LogP: 3.34080
• Sensitiveness: Air & heat sensitivity

N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt Security Information

• Safety Instruction： 24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt

N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt (CAS 104484-71-1): A Comprehensive Guide to Its Properties and Applications

N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt (CAS 104484-71-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in biochemical and industrial fields. This sodium salt derivative combines a naphthyl group with a sulfonic acid moiety, making it a valuable reagent in research and manufacturing. Its molecular formula, C₁₃H₁₄NNaO₃S, highlights its role as a water-soluble and ionic compound, ideal for buffering and stabilization processes.

In recent years, the demand for high-purity biochemical reagents like N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt has surged, driven by advancements in life sciences and material engineering. Researchers frequently search for "CAS 104484-71-1 solubility" or "N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt uses," reflecting its relevance in pH-sensitive applications and enzyme studies. Its compatibility with aqueous systems and stability under varying conditions make it a preferred choice for bioconjugation and analytical chemistry.

The compound's sulfonate group enhances its chelating properties, enabling interactions with metal ions and biomolecules. This feature is particularly valuable in diagnostic assays and nanomaterial synthesis, where precise molecular control is critical. Users often inquire about "CAS 104484-71-1 safety data" or "N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt storage," emphasizing the need for proper handling guidelines. While non-hazardous, it should be stored in a cool, dry environment to maintain stability.

From an industrial perspective, N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt is employed in dye synthesis and surfactant formulations. Its aromatic backbone contributes to UV-absorbing capabilities, aligning with trends in sustainable material development. Searches for "eco-friendly sulfonic acid derivatives" or "naphthyl-based reagents" underscore its alignment with green chemistry initiatives. Manufacturers also leverage its anionic character for electrolyte formulations in energy storage systems.

In summary, N-(1-Naphthyl)-3-aminopropanesulfonic Acid Sodium Salt (CAS 104484-71-1) bridges academic research and industrial innovation. Its multifaceted properties cater to evolving needs in biotechnology, environmental science, and advanced materials, solidifying its position as a critical compound in modern chemistry.